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Abstract
Tetrabutylammonium tetrahydroborate, also known as tetrabutylammonium borohydride

(TBABH), is a versatile and selective reducing agent with significant applications in organic

synthesis and materials science. Its unique solubility profile in organic solvents, coupled with its

mild reducing nature, makes it an invaluable tool for the selective reduction of functional groups

in complex molecules, a critical aspect of drug development and fine chemical synthesis. This

guide provides an in-depth overview of the physical and chemical properties of

tetrabutylammonium tetrahydroborate, detailed experimental protocols for its synthesis and

application, and a summary of its key characteristics in a structured format for easy reference.

Introduction
Tetrabutylammonium tetrahydroborate is a quaternary ammonium borohydride salt. It

consists of a bulky tetrabutylammonium cation and a tetrahydroborate anion ([BH₄]⁻). The

large, lipophilic cation renders the compound soluble in a wide range of organic solvents, which

is a distinct advantage over its inorganic counterparts like sodium borohydride, which are
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primarily soluble in protic solvents. This property allows for reductions to be carried out under

anhydrous and aprotic conditions, expanding its utility in modern synthetic chemistry.

Physical Properties
Tetrabutylammonium tetrahydroborate is a white to off-white crystalline solid under standard

conditions.[1] It is often supplied as a powder or in chunks.[2][3][4] Key physical properties are

summarized in the table below.

Property Value Source

Molecular Formula C₁₆H₄₀BN [2][5][6][7][8]

Molecular Weight 257.31 g/mol [2][3][5][6][7][8]

Appearance
White to off-white crystalline

powder or chunks
[1][2][3][4][8][9]

Melting Point 124-128 °C [1][2][3][5][8]

Flash Point 140 °C (284 °F) [2][4][5]

Solubility

Soluble in water (reacts),

dichloromethane, and other

aprotic organic solvents.

Sparingly soluble in

chloroform, DMSO (with

heating and sonication), and

slightly soluble in methanol.

[1][2][3][4][5]

Stability

Hygroscopic and moisture-

sensitive. Stable under dry

conditions.

[1][2][3][4][10]

Chemical Properties and Reactivity
Tetrabutylammonium tetrahydroborate is primarily recognized for its capabilities as a

reducing agent. The tetrahydroborate anion serves as a source of hydride ions (H⁻), which are

transferred to electrophilic centers, most notably the carbon atom of a carbonyl group.
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Key Chemical Properties:

Reducing Agent: It is a selective reducing agent for aldehydes, ketones, β-ketoamides, and

β-ketoesters.[1][5][8][10][11] It can also be used for reductive amination.[1]

Reactivity with Water: It reacts with water and aqueous acids to release flammable hydrogen

gas.[1][2][7]

Generation of Diborane: In chloro solvents like dichloromethane (CH₂Cl₂) and chloroform

(CHCl₃), it can liberate diborane (B₂H₆), which can then be used for hydroboration reactions.

[12] The reaction with benzyl chloride or iodine in toluene also generates diborane.

Thermal Stability: The compound is thermally stable up to approximately 130°C, beyond

which decomposition occurs.[1]

Experimental Protocols
Synthesis of Tetrabutylammonium Tetrahydroborate
A common method for the synthesis of tetrabutylammonium tetrahydroborate is through a

metathesis reaction (ion exchange) between a tetrabutylammonium salt and an alkali metal

borohydride.[1][2]

Caption: Synthesis of Tetrabutylammonium Tetrahydroborate via Ion Exchange.

Methodology:

Dissolve tetrabutylammonium bromide (or another suitable salt) and sodium borohydride in

an appropriate solvent such as ether or isopropyl alcohol.[1]

Allow the reaction to proceed, resulting in the formation of tetrabutylammonium
tetrahydroborate and a sodium halide byproduct.

The byproduct, being less soluble in the organic solvent, may precipitate and can be

removed by filtration.

The crude product can be purified by recrystallization from a suitable solvent like ethyl

acetate.[2]
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Purification
For high-purity applications, recrystallization is a standard procedure.

Methodology:

Dissolve the crude tetrabutylammonium tetrahydroborate in ethyl acetate.[2]

Allow the solution to cool, inducing crystallization of the purified product.

Collect the crystals by filtration.

Dry the purified product carefully under vacuum at 50-60°C.[2] Properly purified samples

show no loss of active hydrogen after storage at room temperature for over a year.[2]

Hydroboration of Alkenes
Tetrabutylammonium tetrahydroborate can be used for the hydroboration of unsaturated

compounds in chloro solvents.[12]

Caption: General Workflow for Hydroboration-Oxidation using TBABH.

Typical Procedure:[12]

To a solution of tetrabutylammonium tetrahydroborate (e.g., 2.5 mmol) in chloroform, add

the alkene or alkyne substrate (e.g., 5 mmol).

Reflux the mixture for a specified time (e.g., 5 hours).

After cooling, quench the excess hydride with dilute sulfuric acid.

Make the reaction mixture alkaline by adding sodium hydroxide.

Oxidize the organoboron intermediate by adding 30% hydrogen peroxide at room

temperature.

Separate the organic layer, dry it over anhydrous sodium sulfate, and remove the solvent

under reduced pressure to yield the corresponding alcohol.
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Applications in Research and Development
Tetrabutylammonium tetrahydroborate's unique properties make it a valuable reagent in

several areas of chemical research and development:

Organic Synthesis: It is a cornerstone for the selective reduction of carbonyl compounds to

alcohols and imines to amines, which are fundamental transformations in the synthesis of

pharmaceuticals and other fine chemicals.[8][10][11] Its use in chiral synthesis is crucial for

establishing specific stereochemistries.[11]

Nanotechnology: It serves as a reducing agent in the synthesis of metal and semiconductor

nanoparticles.[10][11] By controlling the reduction process, the size and shape of the

nanoparticles can be precisely engineered for applications in catalysis, electronics, and drug

delivery.[11]

Polymer Chemistry: The compound can be used in controlled radical polymerization

processes.[1]

Electrochemistry: Its ionic nature and stability are beneficial for the development of

electrolytes in batteries and fuel cells.[8][11]

Safety and Handling
Tetrabutylammonium tetrahydroborate requires careful handling due to its reactivity and

potential hazards.

Flammability: It is a flammable solid and can release flammable gas (hydrogen) upon contact

with water.[1][7]

Corrosivity: It can cause severe skin burns and eye damage.[7][9]

Moisture Sensitivity: The compound is hygroscopic and should be stored under dry

conditions, preferably below +30°C, in a tightly sealed container.[2][3][4][5]

Personal Protective Equipment (PPE): Always use appropriate PPE, including gloves, safety

goggles, and a lab coat, when handling this reagent. Work should be conducted in a well-

ventilated fume hood.[2]
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Conclusion
Tetrabutylammonium tetrahydroborate is a powerful and versatile reagent with a well-

established role in modern chemistry. Its solubility in organic solvents and selective reducing

capabilities offer significant advantages for researchers and scientists, particularly in the field of

drug development where precise molecular modifications are paramount. Understanding its

physical and chemical properties, along with proper handling and application protocols, is

essential for leveraging its full potential in innovative research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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